2-[5-(1H-pyrazol-5-yl)-1,3-thiazol-2-yl]pyridine

• IUPAC Name: 5-(1H-pyrazol-5-yl)-2-pyridin-2-yl-1,3-thiazole
• InChI: InChI=1S/C11H8N4S/c1-2-5-12-9(3-1)11-13-7-10(16-11)8-4-6-14-15-8/h1-7H,(H,14,15)
• InChI Key: PVPCIYLMLUJAAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=C(S2)C3=CC=NN3
• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol

Description

2-[5-(1H-pyrazol-5-yl)-1,3-thiazol-2-yl]pyridine, also known as PTT, is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse biological activities. It is a potent inhibitor of several enzymes and receptors, making it an attractive target for drug discovery and development.

Scientific Research Applications

Complexation Properties

• Compounds closely related to 2-[5-(1H-pyrazol-5-yl)-1,3-thiazol-2-yl]pyridine, specifically (pyridin-2-yl)aminomethane-1,1-diphosphonic acids and derivatives, show strong tendencies for the formation of protonated multinuclear complexes with Zn(II), Mg(II), and Ca(II). These compounds exhibit high overall basicities and have specific conformational properties important for complexation processes and aggregational properties in solution (Matczak-Jon et al., 2010).

Optical Properties

• Novel derivatives of this compound, specifically 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole, exhibit distinct fluorescence spectral characteristics. These properties are influenced by substituent groups on specific positions of the molecule and have potential applications in materials science (Yan-qing Ge et al., 2014).

Spin Crossover and Magnetic Properties

• Iron(II) complexes involving functionalized 2,6-bis(pyrazol-1-yl)pyridine ligands, similar to the structure of interest, display unique magnetic properties such as spin crossover above room temperature. This property is significant in material sciences, especially in designing sensors and switches (Attwood et al., 2019).

Photophysical and Electrochemical Properties

• Iridium(III) complexes with ligands similar to this compound, show interesting photophysical and electrochemical properties. These properties, including emission energies and quantum yields, are crucial for applications in light-emitting electrochemical cells (Xiaochun Qu et al., 2014).

Highly Luminescent Compounds

• Substituted [(5-methyl-2-pyridine-2'-yl-1,3-thiazole-4-yl)oxy]acetic acid and its methyl ester, related to the chemical structure of interest, are highly luminescent. These compounds exhibit large Stokes shifts and high fluorescence quantum yields, making them potential candidates for metal sensing and laser dyes (Grummt et al., 2007).